Cas no 27456-25-3 (Cyclohexenecarbonitrile)
Cyclohexenecarbonitrile structure
Product Name:Cyclohexenecarbonitrile
Cyclohexenecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexenecarbonitrile
- Cyanocyclohexene
- cyclohex-1-ene carbonitrile
- Cyclohexene-1-carbonitrile, >=97.0%
- SCHEMBL153189
- NSC-177484
- EN300-40341
- Cyclohexene-1-carbonitrile
- SY049956
- 4-Amino-2,6-difluoro-benzonitrile
- 1-cyclohexene carbonitrile
- InChI=1/C7H9N/c8-6-7-4-2-1-3-5-7/h4H,1-3,5H
- 1-Cyanocyclohexene
- NSC 177484
- J2E8HV5A42
- DTXSID101015401
- MFCD00013772
- J-011905
- NSC177484
- 1855-63-6
- cyclohex-1-enecarbonitrile
- NS00046540
- BCP21551
- 1-Cyano-1-cyclohexene
- Cyclohexen-1-carbonitrile
- cyclohex-1-ene-1-carbonitrile
- 1-Cyclohexenyl cyanide
- AMY16356
- AKOS005166897
- UNII-J2E8HV5A42
- CS-0155409
- 27456-25-3
- D89547
- EINECS 217-454-2
- C3191
- LS-13279
- 1-Cyclohexene-1-carbonitrile
- 1-Cyclohexenecarbonitrile
- FT-0607664
-
- Inchi: 1S/C7H9N/c8-6-7-4-2-1-3-5-7/h4H,1-3,5H2
- InChI Key: GTMWGXABXQTZRJ-UHFFFAOYSA-N
- SMILES: N#CC1=CCCCC1
Computed Properties
- Exact Mass: 107.07357
- Monoisotopic Mass: 107.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 23.79
Cyclohexenecarbonitrile Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
27456-25-3 (Cyclohexenecarbonitrile) Related Products
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